Fmoc-L-beta-homoproline
Overview
Description
Fmoc-L-beta-homoproline is an important organic intermediate used in agrochemicals, pharmaceuticals, and dyestuff fields. It is also used in peptide synthesis and drug screening . The molecular formula of Fmoc-L-beta-homoproline is C21H21NO4 .
Physical And Chemical Properties Analysis
Fmoc-L-beta-homoproline is a white to off-white powder . Its molecular weight is 351.40 . The optical rotation is [a]D = -33.0 ± 3º (C=1 in DMF) .Scientific Research Applications
Fmoc-L-beta-homoproline: A Comprehensive Analysis of Scientific Research Applications
Peptide Synthesis: Fmoc-L-beta-homoproline is widely used in the synthesis of peptides. Its role as a building block in peptide chains allows researchers to explore novel peptide structures with potentially unique biological activities.
Drug Screening: This compound is utilized in drug screening processes due to its ability to interact with various biological targets, aiding in the identification of potential therapeutic agents.
Agrochemicals: In the field of agrochemicals, Fmoc-L-beta-homoproline serves as an intermediate in the development of compounds that can enhance agricultural productivity and protect crops from pests and diseases.
Pharmaceuticals: As a pharmaceutical intermediate, it contributes to the creation of drugs that can modulate physiological processes, offering therapeutic benefits for a range of medical conditions.
Dyestuff Industry: In dyestuff production, this compound is involved in the synthesis of colorants used for fabric and other materials, impacting the quality and properties of dyes.
Proline Analogues Development: Fmoc-L-beta-homoproline is a proline analogue, which means it can be used to modify the properties of naturally occurring peptides or design new cyclic peptides with desired biological or physicochemical characteristics .
Safety and Hazards
Fmoc-L-beta-homoproline should be stored away from heat and oxidizing agents. The container should be kept tightly closed and placed in a cool, dry, and well-ventilated condition . In case of skin contact, it is advised to wash off with soap and plenty of water. If inhaled, the person should be moved to fresh air. If swallowed, the mouth should be rinsed with water .
Future Directions
Fmoc-L-beta-homoproline, as a part of Fmoc-dipeptides, has been studied for its self-assembly and hydrogel formation ability . It is suggested that the position and number of methyl groups introduced onto the α carbons of the Fmoc-dipeptides by α-methyl-L-phenylalanine have a marked influence on the morphology of the supramolecular nanostructure as well as the hydrogel (network) formation ability . This suggests potential future directions in the study of Fmoc-L-beta-homoproline for the fabrication of various biofunctional materials .
Mechanism of Action
Target of Action
Fmoc-L-beta-homoproline is primarily used in proteomics research . .
Mode of Action
It’s likely involved in the synthesis of specific proteins, given its use in proteomics research .
Biochemical Pathways
As a proteomics research tool, it may be involved in various protein synthesis pathways .
Result of Action
Given its use in proteomics research, it may influence the synthesis of specific proteins .
properties
IUPAC Name |
2-[(2S)-1-(9H-fluoren-9-ylmethoxycarbonyl)pyrrolidin-2-yl]acetic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H21NO4/c23-20(24)12-14-6-5-11-22(14)21(25)26-13-19-17-9-3-1-7-15(17)16-8-2-4-10-18(16)19/h1-4,7-10,14,19H,5-6,11-13H2,(H,23,24)/t14-/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZNIGOUDZWCDFFC-AWEZNQCLSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(N(C1)C(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24)CC(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1C[C@H](N(C1)C(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24)CC(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H21NO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20375823 |
Source
|
| Record name | Fmoc-L-beta-homoproline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20375823 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
351.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Fmoc-L-beta-homoproline | |
CAS RN |
193693-60-6 |
Source
|
| Record name | Fmoc-L-beta-homoproline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20375823 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Fmoc-L-beta-homoproline | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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